Cas no 1366544-30-0 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethylthiophen-3-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethylthiophen-3-yl)propanoic acid
• CAS No: 1366544-30-0
• MF: C₁₄H₂₁NO₄S
• MW: 299.385843038559
• CID: 6154101
• PubChem ID: 64144430
• Update Time: 2025-05-26

(3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethylthiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethylthiophen-3-yl)propanoic acid
• EN300-1287471
• AKOS013462514
• 1366544-30-0
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2,5-dimethylthiophen-3-yl)propanoic acid

• Inchi： 1S/C14H21NO4S/c1-8-6-10(9(2)20-8)11(7-12(16)17)15-13(18)19-14(3,4)5/h6,11H,7H2,1-5H3,(H,15,18)(H,16,17)/t11-/m0/s1
• InChI Key： YCMQQAYMSWDPFZ-NSHDSACASA-N
• SMILES： S1C(C)=CC(=C1C)[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.11912932g/mol
• Monoisotopic Mass: 299.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethylthiophen-3-yl)propanoic acid

Introduction to (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethylthiophen-3-yl)propanoic Acid (CAS No. 1366544-30-0)

The compound (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethylthiophen-3-yl)propanoic acid, identified by the CAS registry number 1366544-30-0, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiophene ring, a tert-butoxycarbonyl (Boc) group, and a chiral center at the third carbon atom of the propanoic acid backbone. The presence of these functional groups and the chiral center makes this compound a valuable substrate for stereochemical studies, drug design, and material science applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as enantioselective catalysis and stereoselective reactions. The thiophene moiety, a five-membered aromatic ring containing sulfur, is known for its stability and electronic properties, making it a popular component in organic synthesis. The Boc group, on the other hand, serves as a protective group for amino acids during peptide synthesis and other organic transformations. Its inclusion in this molecule highlights its versatility in both protective and reactive roles.

The stereochemistry of this compound is particularly noteworthy. The (S)-configuration at the third carbon atom ensures specific interactions with biological systems, which is crucial for its potential applications in drug discovery. Recent studies have demonstrated that molecules with defined stereochemistry often exhibit superior pharmacokinetic profiles and reduced side effects compared to their racemic counterparts. This has led to increased interest in compounds like (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethylthiophen-3-yl)propanoic acid as candidates for developing enantiomerically pure drugs.

In terms of applications, this compound has shown promise in several areas. In the field of pharmacology, it has been explored as a potential lead compound for anti-inflammatory agents due to its ability to modulate specific inflammatory pathways. Additionally, its unique structure makes it an attractive candidate for use in chiral recognition technologies and asymmetric catalysis. Recent research has also highlighted its potential as a building block for more complex molecules with tailored functionalities.

The synthesis of this compound involves a series of carefully designed steps to ensure high yields and stereochemical integrity. Key steps include the formation of the thiophene ring through cyclization reactions, the introduction of the Boc group via standard protection techniques, and the establishment of the chiral center through enantioselective methods. These steps underscore the importance of meticulous planning and execution in organic synthesis to achieve complex molecular architectures.

From an environmental standpoint, researchers have also investigated the biodegradability and ecological impact of this compound. Studies suggest that under certain conditions, it can undergo enzymatic degradation without posing significant risks to aquatic ecosystems. This aligns with current trends toward sustainable chemistry practices that minimize environmental impact while maintaining high standards of product performance.

In conclusion, (3S)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethylthiophen-3-yl)propanoic acid (CAS No. 1366544-30-0) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and stereochemical control, positions it as a valuable asset in both academic research and industrial development.